Cas no 1804645-26-8 (2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol)
2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol
-
- Inchi: 1S/C8H5F6NO3/c9-7(10,11)5-3(2-16)1-4(6(17)15-5)18-8(12,13)14/h1,16H,2H2,(H,15,17)
- InChI Key: YINGBGAMORVOLS-UHFFFAOYSA-N
- SMILES: FC(C1=C(CO)C=C(C(N1)=O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 420
- XLogP3: 1.2
- Topological Polar Surface Area: 58.6
2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094396-1g |
2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol |
1804645-26-8 | 97% | 1g |
$1,445.30 | 2022-04-01 |
2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol
Introduction to 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804645-26-8) and Its Emerging Applications in Chemical Biology
2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol, identified by its CAS number 1804645-26-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of multiple fluorinated substituents, including trifluoromethoxy and trifluoromethyl groups, imparts distinct electronic and steric characteristics that make this molecule a valuable scaffold for drug discovery and material science research.
The trifluoromethoxy group (–O–CF₃) is particularly noteworthy for its ability to enhance metabolic stability and binding affinity, while the trifluoromethyl group (–CF₃) contributes to lipophilicity and selective toxicity. These features are increasingly exploited in the design of next-generation therapeutics targeting complex biological pathways. Recent studies have highlighted the compound's potential as a building block in the synthesis of kinase inhibitors, particularly those aimed at modulating tyrosine kinases involved in cancer therapy. The hydroxyl group at the 5-position further provides a site for functionalization, enabling the creation of diverse derivatives with tailored biological activities.
In the realm of medicinal chemistry, the synthesis of 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol has been optimized through advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have allowed researchers to achieve high yields and purity, facilitating its use in large-scale pharmaceutical production. Additionally, computational modeling has played a crucial role in understanding its interactions with biological targets, particularly protein kinases. Molecular docking studies suggest that this compound can bind to ATP-binding pockets with high specificity, making it a promising candidate for inhibiting aberrant signaling pathways associated with chronic diseases.
Emerging research indicates that derivatives of this compound exhibit potent anti-inflammatory properties by modulating cytokine production and immune cell function. The fluorinated moieties are believed to contribute to enhanced binding affinity by improving hydrophobic interactions with receptor residues. Furthermore, preliminary in vitro assays have demonstrated its efficacy in inhibiting the growth of certain resistant cancer cell lines, suggesting potential therapeutic applications in oncology. The compound's stability under various physiological conditions also makes it an attractive candidate for oral formulations, improving bioavailability and patient compliance.
The agrochemical sector has also shown interest in 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol due to its structural similarity to known herbicides and fungicides. Its ability to interact with enzymes involved in plant growth regulation opens up possibilities for developing novel crop protection agents with improved environmental profiles. Regulatory agencies are closely monitoring its development as new data emerges regarding its safety and efficacy profiles. The compound's low toxicity towards non-target organisms has been a key focus of recent studies, aligning with global trends toward sustainable agricultural practices.
From a synthetic chemistry perspective, the versatility of this molecule lies in its multiple reactive sites. The hydroxyl group can be esterified or acylated to introduce additional functionality, while the fluorinated groups provide stability against degradation pathways such as hydrolysis or oxidation. This makes it an ideal candidate for exploring novel synthetic strategies, including flow chemistry approaches that enhance scalability and reproducibility. Collaborative efforts between academic institutions and industrial partners are accelerating the discovery pipeline by leveraging high-throughput screening technologies combined with machine learning algorithms to predict novel bioactivities.
The future prospects of 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol are promising, with ongoing research focusing on expanding its therapeutic applications beyond oncology and inflammation management. Potential uses in neurodegenerative diseases have emerged as a hot area of investigation due to its ability to cross the blood-brain barrier under certain conditions. Additionally, its role as an intermediate in producing advanced materials with unique electronic properties is being explored by researchers working on organic semiconductors and liquid crystals.
In conclusion, 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804645-26-8) represents a significant advancement in chemical biology, offering a multifaceted platform for drug discovery and material innovation. Its unique structural features, coupled with recent breakthroughs in synthetic methodologies and computational biology, position it as a cornerstone compound for addressing some of today's most pressing scientific challenges. As research continues to uncover new applications, this molecule is poised to play an increasingly pivotal role in shaping the future of medicine and technology.
1804645-26-8 (2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)